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Compound of Interest

Compound Name: Ivabradine N-Oxide

Cat. No.: B13838611

Get Quote

Substance Profile & Hazard Characterization
Before initiating disposal, you must understand the chemical nature of the waste. Ivabradine
N-Oxide is not just "chemical waste"; it is a pharmacologically active impurity with significant

environmental persistence potential.[2]

Property Detail

Chemical Name Ivabradine N-Oxide

CAS Number 2511244-97-4

Parent Compound Ivabradine (CAS 148849-67-6)

Primary Hazard Aquatic Toxicity (Acute & Chronic)

GHS Classification

H410: Very toxic to aquatic life with long lasting

effects.H400: Very toxic to aquatic life.[1][2][3][4]

[5][6]

Disposal Method High-Temperature Incineration (Required)

Prohibited NO SEWERING (Strict EPA Ban)
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The Scientific Rationale for Strict Disposal
Ivabradine functions by inhibiting the If current in the sinus node of the heart. As an N-Oxide

metabolite, this compound retains structural motifs that can interact with biological systems.[2]

More critically, pharmaceutical N-oxides are often thermally unstable and can revert to the

parent amine under certain environmental conditions. Therefore, releasing this compound into

water systems (sinks/drains) poses a direct threat to aquatic ecosystems, as standard

wastewater treatment plants (WWTPs) are not designed to filter such specific cardiac

modulators.

Waste Segregation & Classification Logic
Effective disposal begins at the bench. You must segregate Ivabradine N-Oxide waste

streams immediately upon generation.[2]

DOT Diagram: Waste Segregation Decision Tree
The following logic flow ensures no cross-contamination of non-hazardous waste streams.
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Figure 1: Decision logic for segregating Ivabradine N-Oxide waste streams to ensure

compliant destruction.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired reference standards, degraded samples, surplus powder.[1]

Containment: Transfer the solid substance into a screw-top amber glass jar. Why Amber? N-

oxides can be light-sensitive; preventing degradation during storage ensures the chemical

identity remains known for the disposal facility.[1][2]

Labeling: Apply a hazardous waste label immediately.

Constituents: "Ivabradine N-Oxide (95%+)"[1][2]

Hazard Checkbox: Toxic, Irritant.

Secondary Containment: Place the jar inside a sealable plastic bag (Ziploc type) before

placing it in the satellite accumulation area. This prevents dust release if the jar breaks.

Protocol B: Liquid Waste (HPLC Effluents & Solutions)
Applicable to: HPLC mobile phases containing the analyte, dissolved stock solutions.[1]

Solvent Compatibility: Ensure the collection carboy is compatible with the solvent matrix

(usually HDPE is suitable for Methanol/Acetonitrile mixtures used in Ivabradine analysis).

Segregation:Do not mix with strong oxidizing acids (e.g., Nitric Acid waste). N-oxides are

already oxidized states but can react unpredictably with strong oxidizers, potentially

releasing nitrogen oxides (NOx) gases.[1][2]

pH Check: Ensure the waste stream is near neutral (pH 6-8) if possible, though not strictly

required for incineration.

Labeling: Clearly mark "Contains Trace Pharmaceuticals" and "Flammable" (if organic

solvents are present).
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Protocol C: Empty Containers (The "RCRA Empty" Rule)
Applicable to: Vials that held the reference standard.[1]

Triple Rinse: You must triple rinse the vial with a solvent capable of dissolving the residue

(e.g., Methanol).

Rinsate Disposal: Pour the rinsate (the wash solvent) into the Liquid Waste carboy (Protocol

B). Do not pour rinsate down the sink.

Defacing: Deface the original label on the vial.

Final Disposal: Once triple-rinsed, the glass vial can technically be recycled or thrown in

glass trash, but best practice for potent compounds suggests disposing of the vial as

Chemically Contaminated Solid Waste (Protocol A/Consumables) to eliminate any risk of

residue.

Emergency Spill Response
In the event of a powder spill or liquid release, immediate containment is required to prevent

aerosolization (inhalation risk) and environmental release.[7][8]

DOT Diagram: Spill Response Workflow
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Figure 2: Immediate action workflow for Ivabradine N-Oxide spills.

Critical Note on Cleaning: Do not dry sweep powder. Dry sweeping generates dust. Use a wet-

wipe method (methanol or water) to capture particles.[1][2]

Regulatory Compliance & Legal Mandates
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The "No Sewering" Rule (EPA 40 CFR Part 266 Subpart
P)
In 2019, the US EPA finalized the "Management Standards for Hazardous Waste

Pharmaceuticals." A cornerstone of this regulation is the prohibition on sewering hazardous

waste pharmaceuticals.[9]

Implication: You cannot wash Ivabradine N-Oxide glassware in a sink where the runoff goes

to the municipal sewer.[2] All first-rinse liquids must be captured as hazardous waste.[2]

Incineration Requirement
Because Ivabradine and its metabolites are toxic to aquatic life (H410), the only responsible

disposal method is High-Temperature Incineration.[1][2] This ensures the complete thermal

destruction of the benzoazepine ring structure, converting it into harmless combustion

byproducts (CO2, H2O, NOx).

Verify with your vendor: Ensure your waste disposal contractor (e.g., Veolia, Clean Harbors,

Triumvirate) codes this waste for incineration, not landfill.

References
United States Environmental Protection Agency (EPA). (2019). Management Standards for

Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal

Register. [Link]

European Chemicals Agency (ECHA). (n.d.). Substance Information: Ivabradine

hydrochloride.[4][5][8][10][11] (Used for H-code verification of parent compound).[1][2] [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

